Cas no 1284227-35-5 ((3-isopropoxypyridin-2-yl)methanamine)

• Product Name: (3-isopropoxypyridin-2-yl)methanamine
• CAS No: 1284227-35-5
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5557935
• Update Time: 2025-06-08

(3-isopropoxypyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-isopropoxypyridin-2-yl)methanamine
• 2-Pyridinemethanamine, 3-(1-methylethoxy)-

• Inchi： 1S/C9H14N2O/c1-7(2)12-9-4-3-5-11-8(9)6-10/h3-5,7H,6,10H2,1-2H3
• InChI Key： WZGQANLSIPWYEB-UHFFFAOYSA-N
• SMILES： C1(CN)=NC=CC=C1OC(C)C

Additional information on (3-isopropoxypyridin-2-yl)methanamine

Professional Introduction to (3-isopropoxypyridin-2-yl)methanamine (CAS No. 1284227-35-5)

(3-isopropoxypyridin-2-yl)methanamine, with the CAS number 1284227-35-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyridine core substituted with an isopropoxy group and an amine functionality, has garnered attention due to its versatile structural and functional properties. The unique combination of these substituents makes it a valuable intermediate in the development of various bioactive molecules.

The< strong>pyridine ring in (3-isopropoxypyridin-2-yl)methanamine serves as a privileged scaffold in medicinal chemistry, providing a stable aromatic system that can interact with biological targets through hydrogen bonding, π-stacking, and other non-covalent interactions. The presence of the< strong>isopropoxy group at the 3-position enhances the compound's solubility and metabolic stability, which are critical factors in drug design. Furthermore, the< strong>methanamine moiety at the 2-position introduces a reactive site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have shown that compounds containing this motif exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The< strong>CAS No. 1284227-35-5 identifier ensures precise identification and traceability of this compound in research and industrial settings.

One of the most compelling aspects of (3-isopropoxypyridin-2-yl)methanamine is its role as a key intermediate in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. For instance, its structure can be modified to develop selective inhibitors of kinases and phosphodiesterases, which are crucial enzymes in signal transduction pathways. Recent advancements in computational chemistry have enabled researchers to predict and optimize the binding affinity of such inhibitors using molecular docking simulations.

The< strong>isopropoxy group has been particularly studied for its ability to modulate pharmacokinetic properties. This group can enhance oral bioavailability by reducing metabolic degradation and improving solubility in aqueous environments. Such characteristics are highly desirable in drug development, as they can lead to more effective therapeutic agents with fewer side effects.

The< strong>methanamine moiety also plays a pivotal role in the design of peptidomimetics and protein-protein interaction inhibitors. By strategically incorporating this group into a molecule, researchers can mimic natural amino acid sequences while maintaining or enhancing binding affinity to biological targets. This approach has been successfully applied in the development of novel antibiotics and antiviral drugs.

Recent research has highlighted the importance of (3-isopropoxypyridin-2-yl)methanamine in the synthesis of metal-organic frameworks (MOFs) for drug delivery applications. The pyridine nitrogen atoms can coordinate with transition metals, forming stable frameworks that can encapsulate therapeutic molecules. These MOFs have shown promise in controlled-release systems, where drugs are released gradually over time, improving treatment efficacy and reducing toxicity.

The versatility of (3-isopropoxypyridin-2-yl)methanamine extends to its use as a building block for heterocyclic compounds. By reacting it with various electrophiles or nucleophiles, chemists can construct complex cyclic structures with potential pharmaceutical applications. For example, it has been used to synthesize pyridine-based ligands for catalytic systems, which can accelerate organic transformations under mild conditions.

In conclusion, (3-isopropoxypyridin-2-yl)methanamine (CAS No. 1284227-35-5) is a multifaceted compound with significant implications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it an invaluable intermediate for developing bioactive molecules with diverse biological activities. As research continues to uncover new applications for this compound, its importance in drug discovery and material science is likely to grow even further.